![molecular formula C12H16ClN3O B4187164 N-(5-chloro-2-pyridinyl)-2-(1-piperidinyl)acetamide](/img/structure/B4187164.png)
N-(5-chloro-2-pyridinyl)-2-(1-piperidinyl)acetamide
Description
The specific compound N-(5-chloro-2-pyridinyl)-2-(1-piperidinyl)acetamide does not have direct references in the scientific literature. However, compounds with similar structures have been synthesized and studied for their chemical and biological properties. This includes research into compounds with substituted pyridine rings and acetamide moieties, which are of interest in medicinal chemistry due to their potential biological activities.
Synthesis Analysis
The synthesis of similar compounds often involves reactions under controlled conditions to introduce the desired functional groups into the pyridine and piperidine structures. For instance, the synthesis of N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide involved the reaction of 2-benzylsulfanyl-5-chloroacetamido-1,3,4-thiadiazole and piperidine, demonstrating a method to incorporate both the pyridinyl and piperidinyl groups into an acetamide structure (Ismailova et al., 2014).
Molecular Structure Analysis
The molecular structure of compounds in this category often features complex interactions between the different functional groups, including hydrogen bonding and hypervalent interactions. For example, in the structure of a similar compound, the thiadiazole S atom and the acetamide O atom are syn-oriented due to a hypervalent S⋯O interaction, highlighting the intricate molecular geometries possible within these compounds (Ismailova et al., 2014).
properties
IUPAC Name |
N-(5-chloropyridin-2-yl)-2-piperidin-1-ylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O/c13-10-4-5-11(14-8-10)15-12(17)9-16-6-2-1-3-7-16/h4-5,8H,1-3,6-7,9H2,(H,14,15,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYJVXHSVAMOVOC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC(=O)NC2=NC=C(C=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-chloropyridin-2-yl)-2-piperidin-1-ylacetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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